Cas no 2228264-38-6 (3-(3-ethynylphenyl)methylpiperidin-3-ol)

• Product Name: 3-(3-ethynylphenyl)methylpiperidin-3-ol
• CAS No: 2228264-38-6
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5792659
• PubChem ID: 165715199
• Update Time: 2025-06-08

3-(3-ethynylphenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1768554
• 3-[(3-ethynylphenyl)methyl]piperidin-3-ol
• 2228264-38-6
• 3-(3-ethynylphenyl)methylpiperidin-3-ol

• Inchi： 1S/C14H17NO/c1-2-12-5-3-6-13(9-12)10-14(16)7-4-8-15-11-14/h1,3,5-6,9,15-16H,4,7-8,10-11H2
• InChI Key： UVKYBVKNARIFFT-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C(C#C)C=2)CNCCC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-ethynylphenyl)methylpiperidin-3-ol

Comprehensive Overview of 3-(3-ethynylphenyl)methylpiperidin-3-ol (CAS No. 2228264-38-6)

3-(3-ethynylphenyl)methylpiperidin-3-ol (CAS No. 2228264-38-6) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique piperidine core and ethynylphenyl moiety, exhibits promising potential for various applications, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly exploring its pharmacological properties, including its interactions with neurotransmitter receptors and enzymes, which could pave the way for innovative treatments for neurological disorders.

The structural features of 3-(3-ethynylphenyl)methylpiperidin-3-ol make it a compelling candidate for structure-activity relationship (SAR) studies. Its methylpiperidin-3-ol scaffold is known to enhance binding affinity to specific biological targets, while the ethynylphenyl group introduces steric and electronic effects that may modulate selectivity and potency. Recent studies have highlighted its potential as a modulator of dopamine and serotonin receptors, aligning with the growing interest in neuropsychiatric drug development. This aligns with current trends in precision medicine, where compounds like this are tailored to address unmet medical needs.

In the context of synthetic chemistry, 3-(3-ethynylphenyl)methylpiperidin-3-ol serves as a versatile intermediate. Its ethynyl functionality allows for further derivatization via click chemistry, a technique widely adopted in bioconjugation and drug delivery systems. This adaptability has made it a subject of interest in combinatorial chemistry libraries, where researchers aim to discover new bioactive molecules. The compound's CAS No. 2228264-38-6 is frequently referenced in patents and academic publications, underscoring its relevance in intellectual property and research innovation.

From a biochemical perspective, the compound's hydroxyl group and piperidine ring contribute to its solubility and metabolic stability, critical factors in drug design. These attributes are particularly valuable in the development of blood-brain barrier (BBB)-penetrant drugs, a hot topic in neuropharmacology. As the demand for CNS-targeted therapies rises, 3-(3-ethynylphenyl)methylpiperidin-3-ol is poised to play a pivotal role in addressing conditions such as depression, anxiety, and neurodegenerative diseases.

The compound's synthetic accessibility and structural diversity also make it a valuable tool in chemical biology. Researchers are leveraging its framework to probe enzyme mechanisms and protein-ligand interactions, topics frequently searched in academic databases and AI-driven research tools. Its inclusion in high-throughput screening assays further highlights its utility in identifying lead compounds for therapeutic development.

In summary, 3-(3-ethynylphenyl)methylpiperidin-3-ol (CAS No. 2228264-38-6) represents a multifaceted compound with broad applications in drug discovery, medicinal chemistry, and chemical biology. Its unique structure and functional groups align with current research trends, making it a subject of ongoing investigation and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing therapeutic solutions for complex health challenges.